(2-Amino-6-chloro-3-fluorophenyl)methanol

• IUPAC Name: (2-amino-6-chloro-3-fluorophenyl)methanol
• InChI: InChI=1S/C7H7ClFNO/c8-5-1-2-6(9)7(10)4(5)3-11/h1-2,11H,3,10H2
• InChI Key: VMUQPQBAEKQKFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)N)CO)Cl
• Molecular Formula: C7H7ClFNO
• Molecular Weight: 175.59 g/mol

Description

“(2-Amino-6-chloro-3-fluorophenyl)methanol” is a chemical compound with the molecular formula C7H7ClFNO. It has an average mass of 175.588 Da and a monoisotopic mass of 175.020020 Da.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H7ClFNO/c8-5-1-2-6(9)7(10)4(5)3-11/h1-2,11H,3,10H2. This indicates that the compound contains seven carbon atoms, seven hydrogen atoms, one chlorine atom, one fluorine atom, one nitrogen atom, and one oxygen atom.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 175.59.

Scientific Research Applications

Synthesis and Chemical Properties

• Gram-Scale Synthesis : (6-Amino-2-chloro-3-fluorophenyl)methanol can be prepared through palladium catalyzed iterative C-H halogenation reactions. This method offers advantages over traditional approaches, such as milder reaction conditions, higher yields, and better selectivity (Sun, Sun, & Rao, 2014).

• Use in Synthesizing Antitumor Agents : The compound has been used in synthesizing molecules like 3-Amino-4-Morpholino-1H-Indazol-1-yl(3-fluorophenyl)methanone, which showed inhibition of cancer cell lines (Tang & Fu, 2018).

Application in Fluorescence Studies

• Dual Fluorescence Studies : It has been utilized in the study of dual fluorescence in related compounds, providing insights into molecular conformation changes and their effects on fluorescence properties (Matwijczuk et al., 2015).

• Fluorophore Synthesis : Another research involved synthesizing environmentally sensitive fluorophores using chlorine-substituted derivatives, demonstrating high quantum yields in various solvents (Katritzky, Ozcan, & Todadze, 2010).

Other Applications

• Lipid Dynamics : Studies have shown that related compounds can influence lipid dynamics, which is significant in understanding biological membranes and protein-lipid interactions (Nguyen et al., 2019).

• Potential in Organic Synthesis : It has been used in the reductive Heck reactions, contributing to the field of organic synthesis and providing new materials for further chemical studies (Atbakar, Topbastekin, & Ocal, 2016).

Safety and Hazards

The safety data sheet (SDS) for “(2-Amino-6-chloro-3-fluorophenyl)methanol” suggests avoiding contact with skin and eyes, and avoiding breathing in mist, gas, or vapors. It is recommended to use personal protective equipment and ensure adequate ventilation when handling this compound.

Mechanism of Action

Target of Action

Many bioactive compounds work by interacting with proteins in the body, such as enzymes or receptors. These proteins can be considered the “targets” of the compound. The specific targets of a compound depend on its chemical structure and properties .

Mode of Action

The mode of action refers to how the compound interacts with its target. This could involve binding to a specific site on the target protein, inhibiting its function, or modulating its activity in some way .

Biochemical Pathways

Bioactive compounds can affect various biochemical pathways in the body. For example, they might inhibit an enzyme that is part of a specific metabolic pathway, leading to changes in the production of certain metabolites .

Pharmacokinetics

This refers to how the compound is absorbed, distributed, metabolized, and excreted by the body (often abbreviated as ADME). Factors such as the compound’s solubility, stability, and molecular size can all affect its pharmacokinetics .

Result of Action

The result of the compound’s action will depend on its mode of action and the biochemical pathways it affects. This could range from changes at the molecular and cellular level to physiological effects at the level of the whole organism .

Action Environment

The action of a compound can be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. For example, the compound’s stability and activity might be affected by the acidic environment of the stomach, or by interactions with other compounds in the body .